(Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzo[d]thiazole derivatives have been studied for their potential as antimycobacterial agents . They are designed and synthesized in combination with piperazine and various 1,2,3 triazoles .
Synthesis Analysis
The synthesis of these derivatives involves the use of 1 H NMR, 13 C NMR, HPLC and MS spectral analysis . A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper catalyzed one-pot reaction .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these derivatives include 1,3-dipolar cycloaddition . The arylbenzothiazolylether diazonium salts are used as dual-function reagents in a novel radical-mediated intermolecular carboarylation of alkenes by cleaving inert C–O bonds .Scientific Research Applications
Thiazolides as Anti-Infective Agents
Thiazolides, including derivatives like nitazoxanide and its variants, are known for their wide-ranging anti-infective properties. These compounds, modified with different functional groups including chloro, bromo, and others, exhibit activities against various pathogens such as helminths, protozoa, enteric bacteria, and viruses. They have been shown to possess multiple mechanisms of action. In the case of microaerophilic bacteria and parasites, the reduction of specific functional groups into toxic intermediates is crucial. For mammalian cells, some thiazolides can trigger apoptosis, which is also effective against intracellular pathogens. The exact mode of action against helminths remains to be elucidated (Hemphill et al., 2012).
Synthesis and Antimicrobial Activity of Pyridine Derivatives
Pyridine derivatives synthesized using benzothiazoles have been studied for their antimicrobial activity. These compounds show variable and modest activity against different strains of bacteria and fungi. The structural characterization of these compounds includes elemental analysis and various spectral studies. This research contributes to the understanding of how benzothiazole derivatives, possibly including the (Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide, could be used in antimicrobial applications (Patel et al., 2011).
Antitumor Properties of Benzothiazole Derivatives
Benzothiazole derivatives have been synthesized and evaluated for their potential as antitumor agents. For instance, a derivative designed as a biologically stable compound without a nitro group showed significant inhibitory effects on tumor growth in vivo. This suggests the potential application of benzothiazole derivatives, including this compound, in the development of novel antitumor agents (Yoshida et al., 2005).
Diastereoselective Synthesis of Spiro Compounds
The diastereoselective synthesis of spiro compounds using benzothiazolium salts has been explored, producing novel derivatives. These compounds, characterized through NMR, IR, HRMS spectroscopy, and X-ray crystallography, could have potential applications in various fields of chemistry and medicine, including the exploration of their biological activities (Zeng et al., 2018).
Mechanism of Action
The most active benzo- [d]-imidazo- [2,1- b]-thiazole derivative IT10, carrying a 4-nitro phenyl moiety, displayed IC 90 of 7.05 μM and IC 50 of 2.32 μM against Mycobacterium tuberculosis (Mtb) H37Ra . Another compound, IT06, which possesses a 2,4-dichloro phenyl moiety, also showed significant activity .
Safety and Hazards
Future Directions
The benzo[d]thiazole derivatives show potential as antimycobacterial agents, suggesting a direction for future research . Further studies could focus on understanding the putative binding pattern, as well as stability of the protein–ligand complex, against the selected target Pantothenate synthetase of Mtb .
Properties
IUPAC Name |
N-[6-chloro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O2S/c1-19-7-6-17-11-5-4-10(15)8-12(11)20-14(17)16-13(18)9-2-3-9/h4-5,8-9H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIUZJHQCUDXSLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.